Cas no 69961-73-5 (sodium; formaldehyde; 4-(4-hydroxyphenyl)sulfonylphenolate; naphthalene-1-sulfonic acid)

• Product Name: sodium; formaldehyde; 4-(4-hydroxyphenyl)sulfonylphenolate; naphthalene-1-sulfonic acid
• CAS No: 69961-73-5
• MF: C₂₃H₁₉NaO₈S₂
• MW: 510.511935472488
• CID: 514881
• PubChem ID: 23674211
• Update Time: 2025-04-19

sodium; formaldehyde; 4-(4-hydroxyphenyl)sulfonylphenolate; naphthalene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonic acid, polymer with formaldehyde and 4,4-sulfonylbisphenol, sodium salt
• sodium,formaldehyde,4-(4-hydroxyphenyl)sulfonylphenolate,naphthalene-1-sulfonic acid
• 4-(4-hydroxyphenyl)sulfonylphenolate
• formaldehyde
• naphthalene-1-sulfonic acid
• sodium
• 69961-73-5
• sodium; formaldehyde; 4-(4-hydroxyphenyl)sulfonylphenolate; naphthalene-1-sulfonic acid

• Inchi： 1S/C12H10O4S.C10H8O3S.CH2O.Na/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12;11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10;1-2;/h1-8,13-14H;1-7H,(H,11,12,13);1H2;/q;;;+1/p-1
• InChI Key： YQLMVXDSGKVJLC-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)[O-])(=O)=O.S(C1C=CC=C2C=CC=CC2=1)(=O)(=O)O.[Na+].O=C

Computed Properties

• Exact Mass: 510.041904
• Monoisotopic Mass: 510.041904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 629
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166